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Abstract

PF-06456384 is a highly potent and selective inhibitor of the voltage-gated sodium channel
NaV1.7, a genetically validated target for the treatment of pain. Developed by Pfizer, this
sulfonamide derivative was designed for intravenous administration as a potential analgesic.
Despite demonstrating exceptional in vitro potency and selectivity for human NaVv1.7, PF-
06456384 exhibited a lack of efficacy in preclinical in vivo pain models, such as the mouse
formalin test. This discrepancy is attributed, in part, to high plasma protein binding, a common
challenge for this class of compounds. This technical guide provides a comprehensive
overview of the pharmacological properties of PF-06456384, including its mechanism of action,
in vitro and in vivo pharmacology, and detailed experimental protocols.

Mechanism of Action

PF-06456384 exerts its inhibitory effect on the NaV1.7 channel through a state-dependent
block of the voltage-sensor domain 4 (VSD4).[1] By binding to the VSD4, the compound
stabilizes the inactivated state of the channel, preventing the influx of sodium ions that is
necessary for the propagation of action potentials in nociceptive neurons.[1] This targeted
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mechanism of action is responsible for the high degree of selectivity of PF-06456384 for
NaV1.7 over other sodium channel subtypes.

Below is a diagram illustrating the signaling pathway of NaV1.7 and the inhibitory action of PF-
06456384.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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